Cas no 71492-07-4 (Benzenecarboximidamide, monoacetate)

• Product Name: Benzenecarboximidamide, monoacetate
• CAS No: 71492-07-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 545479
• PubChem ID: 12238987
• Update Time: 2025-04-19

Benzenecarboximidamide, monoacetate Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, monoacetate
• acetic acid,benzenecarboximidamide
• 71492-07-4
• DTXSID40481894
• benzamidine acetate
• XKDBKBMAWNBNRE-UHFFFAOYSA-N
• SCHEMBL2701159

• Inchi： 1S/C7H8N2.C2H4O2/c8-7(9)6-4-2-1-3-5-6;1-2(3)4/h1-5H,(H3,8,9);1H3,(H,3,4)
• InChI Key： XKDBKBMAWNBNRE-UHFFFAOYSA-N
• SMILES： OC(C)=O.NC(C1C=CC=CC=1)=N

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• PSA: 87.17